Cas no 1804183-90-1 (1H-Benzimidazole-5-carbonitrile, 2,6-diamino-)

• Product Name: 1H-Benzimidazole-5-carbonitrile, 2,6-diamino-
• CAS No: 1804183-90-1
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 4824717
• Update Time: 2025-10-29

1H-Benzimidazole-5-carbonitrile, 2,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carbonitrile, 2,6-diamino-
• 5-Cyano-2,6-diamino-1H-benzimidazole

• Inchi： 1S/C8H7N5/c9-3-4-1-6-7(2-5(4)10)13-8(11)12-6/h1-2H,10H2,(H3,11,12,13)
• InChI Key： LETVJFFNMQAJEZ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2C=C(C(C#N)=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 244
• XLogP3: 1
• Topological Polar Surface Area: 105

Additional information on 1H-Benzimidazole-5-carbonitrile, 2,6-diamino-

Professional Introduction to Compound with CAS No. 1804183-90-1 and Product Name: 1H-Benzimidazole-5-carbonitrile, 2,6-diamino*

The compound identified by the CAS number 1804183-90-1 and the product name 1H-Benzimidazole-5-carbonitrile, 2,6-diamino* represents a significant molecule in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the benzimidazole family, a class of organic compounds known for their diverse biological activities and therapeutic potential. The benzimidazole core structure is characterized by a fused benzene and imidazole ring, which serves as a privileged scaffold in drug design due to its ability to interact with biological targets such as enzymes and receptors.

1H-Benzimidazole-5-carbonitrile, 2,6-diamino* is particularly noteworthy due to its dual amino functional groups at the 2- and 6-positions of the benzimidazole ring. This substitution pattern enhances its reactivity and opens up numerous possibilities for further chemical modification. The nitrile group at the 5-position adds another layer of functionality, making it a versatile intermediate for synthesizing more complex molecules. Such structural features are often exploited in the development of novel pharmaceutical agents targeting various diseases.

In recent years, there has been a growing interest in benzimidazole derivatives as pharmacological tools. The dual amino groups in 1H-Benzimidazole-5-carbonitrile, 2,6-diamino* make it an attractive building block for designing molecules with enhanced binding affinity and selectivity. For instance, researchers have explored its potential in developing inhibitors of kinases and other enzymes implicated in cancer progression. The nitrile group can be further transformed into other functional moieties, such as carboxylic acids or amides, which are common pharmacophores in drug molecules.

One of the most compelling aspects of this compound is its role in medicinal chemistry research. The benzimidazole scaffold is well-documented for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of multiple reactive sites in 1H-Benzimidazole-5-carbonitrile, 2,6-diamino* allows for the synthesis of a wide array of derivatives with tailored biological activities. For example, modifications at the 2- and 6-positions can fine-tune interactions with specific target proteins, while the nitrile group provides a handle for further functionalization.

Recent studies have highlighted the importance of 1H-Benzimidazole-5-carbonitrile, 2,6-diamino* in the development of novel therapeutic agents. Researchers have demonstrated its utility in generating small-molecule inhibitors that disrupt critical signaling pathways involved in diseases such as cancer and neurodegenerative disorders. The ability to modify both amino groups allows for the creation of molecules with high specificity towards disease-causing targets. This flexibility makes it a valuable asset in drug discovery pipelines.

The chemical synthesis of 1H-Benzimidazole-5-carbonitrile, 2,6-diamino* involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These methods are crucial for producing compounds that meet the stringent requirements of pharmaceutical applications.

The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have shown that derivatives derived from 1H-Benzimidazole-5-carbonitrile, 2,6-diamino* exhibit inhibitory activity against various enzymes and receptors relevant to human health. These findings underscore its potential as a lead compound for further development into therapeutic agents. Additionally, computational modeling studies have been used to predict binding modes and optimize molecular interactions.

The future prospects of 1H-Benzimidazole-5-carbonitrile, 2,6-diamino* are vast and exciting. Ongoing research aims to explore new synthetic pathways that enhance its accessibility and scalability for industrial applications. Furthermore, interdisciplinary approaches combining chemistry with computational biology are being employed to accelerate the discovery of novel derivatives with improved pharmacological properties.

In conclusion,1H-Benzimidazole-5-carbonitrile, 2,6-diamino* (CAS No. 1804183-90-1) represents a significant compound in pharmaceutical chemistry with immense potential for drug development. Its unique structural features make it an ideal candidate for designing molecules with targeted biological activities. As research continues to uncover new applications and synthetic strategies，this compound is poised to play a pivotal role in advancing therapeutic interventions across various diseases.